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Introduction

4-(Dimethylamino)salicylic acid, a substituted derivative of salicylic acid, is a compound of
significant interest within the scientific community, particularly in the fields of medicinal
chemistry and materials science. Its unique structural features—a carboxylic acid group, a
hydroxyl group, and a dimethylamino substituent on the benzene ring—impart a distinct
combination of physical and chemical properties. This guide provides a comprehensive
technical overview of 4-(Dimethylamino)salicylic acid, intended for researchers, scientists, and
professionals in drug development. We will delve into its fundamental characteristics, analytical
methodologies, and potential applications, offering insights grounded in established scientific
principles.

Core Chemical Identity

A precise understanding of a compound's identity is the foundation of all scientific investigation.
4-(Dimethylamino)salicylic acid is systematically identified by several key descriptors.

The IUPAC name for this compound is 4-(dimethylamino)-2-hydroxybenzoic acid.[1] It is
registered under the CAS number 23050-91-1.[1][2][3] The molecular formula is CoH11NOs,
and it has a molecular weight of approximately 181.19 g/mol .[1]
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Table 1: Fundamental Identifiers for 4-(Dimethylamino)salicylic acid

Identifier Value Source(s)
4-(dimethylamino)-2-
IUPAC Name ) ) --INVALID-LINK--[1]
hydroxybenzoic acid
--INVALID-LINK--, --INVALID-
CAS Number 23050-91-1
LINK--[1][2]
Molecular Formula CoH11NOs3 --INVALID-LINK--[1]
Molecular Weight 181.19 g/mol —-INVALID-LINK--[1]

CN(C)C1=CC(=C(C=C1)C(=0)
0)O

Canonical SMILES --INVALID-LINK--[1]

SJIDPEUJSIWFAE-
UHFFFAOYSA-N

--INVALID-LINK--, --INVALID-

INChl Key
LINK--[1][2]

Physicochemical Characteristics

The physical and chemical properties of 4-(Dimethylamino)salicylic acid dictate its behavior in
various systems, from solubility in reaction media to its interaction with biological targets.

Physical Properties

At room temperature, 4-(Dimethylamino)salicylic acid is typically a solid. While specific data on
its melting and boiling points are not extensively documented in the readily available literature,
its parent compound, salicylic acid, has a melting point of 158-161 °C. The introduction of the
dimethylamino group would be expected to alter these values.

Solubility is a critical parameter for any compound intended for research or pharmaceutical use.
While detailed quantitative solubility data is sparse, general solubility patterns can be inferred
from its structure. The presence of the carboxylic acid and hydroxyl groups suggests some
solubility in polar protic solvents like water and alcohols, particularly at non-neutral pH where
the acidic or basic groups can be ionized. The aromatic ring and dimethylamino group
contribute to its solubility in organic solvents.
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Table 2: Key Physical Properties of 4-(Dimethylamino)salicylic acid

Property Value Notes

) General observation for similar
Appearance Solid
compounds.

LogP 2.02 A measure of lipophilicity.[2]

Computed from the hydroxyl
Hydrogen Bond Donor Count 2 . .
and carboxylic acid groups.[1]

Hydrogen Bond Acceptor 4 Computed from the nitrogen
Count and oxygen atoms.[1]

Computed from the structure.
Rotatable Bond Count 2

[1]

Chemical Properties

The chemical reactivity of 4-(Dimethylamino)salicylic acid is governed by its functional groups.
The carboxylic acid group can undergo esterification and amide bond formation. The phenolic
hydroxyl group can be alkylated or acylated. The dimethylamino group is a tertiary amine and
can act as a base or a nucleophile. The aromatic ring is activated by the electron-donating
hydroxyl and dimethylamino groups, making it susceptible to electrophilic aromatic substitution.

The acidity of the carboxylic acid and phenolic hydroxyl groups is a key chemical characteristic.
While a specific pKa value for 4-(Dimethylamino)salicylic acid is not readily available in the
compiled search results, the pKa of salicylic acid is approximately 2.97 for the carboxylic acid
and 13.4 for the phenolic hydroxyl group. The electron-donating dimethylamino group at the
para position would be expected to increase the pKa of the carboxylic acid and the phenolic
hydroxyl group compared to salicylic acid.

Analytical Characterization

Robust analytical methods are essential for confirming the identity and purity of 4-
(Dimethylamino)salicylic acid. A combination of spectroscopic and chromatographic techniques
is typically employed.
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Spectroscopic Analysis

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are powerful tools for
elucidating the molecular structure. The *H NMR spectrum would show characteristic signals
for the aromatic protons, the N-methyl protons, and the acidic protons of the hydroxyl and
carboxylic acid groups.[1][4] The 13C NMR spectrum would provide information on the carbon
framework of the molecule.[5]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule.[6] The spectrum of 4-(Dimethylamino)salicylic acid would exhibit
characteristic absorption bands for the O-H stretch of the carboxylic acid and phenol, the
C=0 stretch of the carboxylic acid, and the C-N stretch of the dimethylamino group.

o Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the compound, confirming its identity.[1]

o UV-Visible (UV-Vis) Spectroscopy: The aromatic nature of 4-(Dimethylamino)salicylic acid
results in absorption in the UV-Vis region, which can be useful for quantitative analysis.[1]

Chromatographic Techniques

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
purity of 4-(Dimethylamino)salicylic acid and for its quantitative analysis.[2] A reverse-phase
HPLC method, often using a C18 column with a mobile phase consisting of a mixture of
acetonitrile and water with an acid modifier like formic or phosphoric acid, is typically suitable
for its separation.[2]

Workflow for Analytical Characterization of 4-(Dimethylamino)salicylic acid
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Caption: A typical workflow for the comprehensive analytical characterization of 4-
(Dimethylamino)salicylic acid.

Synthesis and Purification

The synthesis of 4-(Dimethylamino)salicylic acid can be approached through various synthetic
routes. A common strategy involves the modification of a pre-existing salicylic acid derivative or
the construction of the substituted benzene ring through aromatic substitution reactions. While
a specific, detailed synthesis protocol for 4-(Dimethylamino)salicylic acid was not found in the
provided search results, a general approach can be outlined.

Conceptual Synthesis Pathway
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Caption: A conceptual pathway for the synthesis of 4-(Dimethylamino)salicylic acid.

Purification of the crude product is critical to obtain a high-purity compound suitable for
research and development. Common purification techniques include recrystallization from an
appropriate solvent system and column chromatography. The choice of purification method
depends on the nature of the impurities present.

Applications in Research and Development

Substituted salicylic acids are a well-established class of compounds with diverse biological
activities.[7] Salicylic acid itself is known for its anti-inflammatory, analgesic, and keratolytic
properties.[7][8] The introduction of a dimethylamino group at the 4-position can significantly
modulate these properties and introduce new pharmacological activities.

Potential areas of application for 4-(Dimethylamino)salicylic acid include:

o Drug Discovery: As a scaffold for the synthesis of novel therapeutic agents. The functional
groups on the molecule provide handles for further chemical modification to optimize activity
and pharmacokinetic properties.

o Material Science: As a building block for the synthesis of functional polymers and other
materials. The aromatic structure and reactive functional groups make it a versatile
monomer.

o Chemical Probes: For studying biological processes. Its fluorescent properties, if any, could
be exploited for imaging applications.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
4-(Dimethylamino)salicylic acid. While a specific Material Safety Data Sheet (MSDS) for this
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compound was not retrieved, general hazards associated with similar aromatic carboxylic acids
and amines should be considered. It is likely to be an irritant to the skin, eyes, and respiratory
system.[1]

Recommended Handling Procedures:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

¢ Avoid inhalation of dust and contact with skin and eyes.

 |In case of contact, flush the affected area with copious amounts of water and seek medical
attention if irritation persists.

o Store in a cool, dry, and well-ventilated area away from incompatible materials.

Conclusion

4-(Dimethylamino)salicylic acid is a multifaceted compound with a rich chemical profile that
makes it a valuable tool for researchers and developers. Its unique combination of functional
groups offers numerous possibilities for chemical modification and a wide range of potential
applications. A thorough understanding of its physical and chemical characteristics, supported
by robust analytical data, is paramount for its effective utilization in scientific endeavors. This
guide provides a foundational understanding of this intriguing molecule, intended to support
and inspire further research and innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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